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Compound of Interest

Compound Name: 4-Methylbenzenesulfonate

Cat. No.: B104242 Get Quote

Introduction: p-Toluenesulfonyl chloride (TsCl), also known as tosyl chloride, is a widely used

reagent in organic synthesis, primarily for the preparation of sulfonate esters and amides. It is a

white to almost white crystalline solid that is highly reactive and presents significant safety

hazards.[1][2][3] It is corrosive and reacts with water, liberating toxic and corrosive hydrogen

chloride gas.[1][2][4][5] These application notes provide detailed protocols for the safe

handling, storage, and disposal of p-toluenesulfonyl chloride to minimize risks to laboratory

personnel.

Hazard Identification and Data Summary
p-Toluenesulfonyl chloride is classified as a corrosive substance that can cause severe skin

burns, serious eye damage, and respiratory tract irritation.[1][2][3][5] It is also a lachrymator (a

substance that causes tearing) and a vesicant, meaning it can induce blistering of the skin.[1]

[2][5] Contact with water should be strictly avoided as it hydrolyzes to form hydrochloric acid.[1]

[4][5]

Table 1: Physicochemical and Safety Data for p-Toluenesulfonyl Chloride
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Property Value Source(s)

CAS Number 98-59-9 [1][2]

Molecular Formula C₇H₇ClO₂S [5]

Molecular Weight 190.65 g/mol [5]

Appearance
White crystalline powder or

lump
[1][3][6]

Melting Point 65 - 69 °C (149 - 156 °F) [3]

Boiling Point 134 °C (273 °F) at 13 hPa

Flash Point 128 °C (262.4 °F) [1]

Incompatibilities
Water, strong oxidizing agents,

strong bases
[1][7]

Hazardous Decomposition
Carbon oxides, sulfur oxides,

hydrogen chloride gas
[4]

Experimental Protocols for Safe Handling
Protocol 1: Personal Protective Equipment (PPE) and Engineering Controls

Engineering Controls: All work with p-toluenesulfonyl chloride must be conducted in a

certified chemical fume hood to control airborne levels.[1][2][7] The work area should be

equipped with a safety shower and an eyewash station.[1][2][7]

Eye Protection: Wear chemical splash goggles and a face shield.[1][4][5][7] Standard safety

glasses are not sufficient.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber, inspect before use) and a lab

coat.[1][4][5] For larger quantities, consider wearing appropriate protective clothing to

prevent all skin exposure.[1][2]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH/MSHA approved full-facepiece respirator with appropriate cartridges (e.g., for acid

gases and particulates) is required.[1][4]
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Protocol 2: Storage and Handling

Storage:

Store containers in a cool, dry, and well-ventilated area designated as a corrosives area.

[1][2][7]

Keep containers tightly closed to prevent contact with moisture.[4][5] The material is

moisture-sensitive.[4][7]

Store under an inert gas (e.g., nitrogen or argon) for long-term stability.[4][5]

Do not store in metal containers, as the material can be corrosive to metals, especially in

the presence of moisture.[1][3][7]

Handling:

Wash hands thoroughly after handling.[1][2]

Avoid generating dust.[1][2][4][5] Use techniques that minimize dust generation and

accumulation when weighing or transferring the solid.

Do not breathe dust, vapor, mist, or gas.[1][2]

Ensure all containers are properly labeled with the chemical name and associated

hazards.

Protocol 3: Waste Disposal

Container Disposal: Handle uncleaned, empty containers as you would the product itself.

Chemical Waste:

Collect waste p-toluenesulfonyl chloride and any contaminated materials (e.g., paper

towels, gloves) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams.
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Arrange for disposal through an approved waste disposal company, following all local,

state, and federal regulations.

Do not dispose of the material down the drain.[4][5]

Emergency Procedures
Protocol 4: Accidental Spills

Evacuation: Evacuate non-essential personnel from the immediate area.[4][5]

Ventilation: Ensure the area is well-ventilated, but perform cleanup only if it can be done

without significant dust generation.

Containment:

Wearing full PPE as described in Protocol 1, carefully sweep or vacuum up the spilled

material.[1][2]

Avoid actions that create dust.[1][2]

Place the spilled material into a suitable, dry, labeled container for disposal.[1][2][5]

Decontamination: Clean the affected area thoroughly once the material is removed.

Water Contact:DO NOT use water to clean up the spill, as this will generate corrosive gas.[1]

[2][7]

Protocol 5: Personnel Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2][3] Remove contact lenses if present

and easy to do.[3][5] Seek immediate medical attention.[1][2][3]

Skin Contact: Immediately remove all contaminated clothing.[1][3] Flush the affected skin

with plenty of water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2][3]
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Inhalation: Move the victim to fresh air immediately.[1][2][4] If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration (do not use mouth-to-

mouth).[1][7] Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[1][2][3] If the victim is conscious, rinse their mouth with

water and give them a cupful of water to drink.[1] Never give anything by mouth to an

unconscious person.[1][4][5] Seek immediate medical attention.[1][2]

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling p-toluenesulfonyl

chloride from preparation to disposal.

Workflow for Safe Handling of p-Toluenesulfonyl Chloride
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Caption: Logical workflow for the safe handling of p-toluenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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